![molecular formula C16H19ClN2O2 B258947 1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione](/img/structure/B258947.png)
1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione
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Overview
Description
1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione, also known as CPP or CPP-115, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase, which is responsible for the breakdown of the inhibitory neurotransmitter GABA in the brain. Inhibition of this enzyme leads to increased levels of GABA, which can have a range of effects on the brain and body.
Mechanism of Action
1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione works by inhibiting GABA aminotransferase, which leads to increased levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a role in regulating neuronal excitability. By increasing GABA levels, this compound can reduce neuronal excitability and have a calming effect on the brain.
Biochemical and physiological effects:
In addition to its effects on GABA levels, this compound has been shown to have a range of other biochemical and physiological effects. Studies have shown that this compound can increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal survival and plasticity. It has also been shown to increase the expression of glutamic acid decarboxylase (GAD), an enzyme involved in GABA synthesis.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione in lab experiments is its potency and selectivity as a GABA aminotransferase inhibitor. This allows for precise manipulation of GABA levels in the brain. However, one limitation is that this compound can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione. One area of interest is its potential use in the treatment of anxiety disorders. Studies have shown that increased GABA levels can have anxiolytic effects, and this compound may be a useful tool in exploring this further. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have shown that GABA levels are decreased in these diseases, and increasing GABA levels with this compound may have therapeutic benefits. Finally, there is interest in exploring the use of this compound in combination with other drugs, such as antidepressants and antipsychotics, to enhance their therapeutic effects.
Synthesis Methods
1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione can be synthesized using a variety of methods, including the reaction of 4-chlorophenylacetic acid with cyclohexylamine, followed by cyclization with maleic anhydride. Other methods include the use of 4-chlorophenylacetonitrile and cyclohexylamine as starting materials, followed by cyclization with maleic anhydride or phthalic anhydride.
Scientific Research Applications
1-(4-Chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione has been studied extensively for its potential therapeutic applications, particularly in the treatment of addiction and epilepsy. Studies have shown that this compound can reduce drug-seeking behavior in animals addicted to cocaine, nicotine, and alcohol. It has also been shown to have anticonvulsant activity in animal models of epilepsy.
properties
Molecular Formula |
C16H19ClN2O2 |
---|---|
Molecular Weight |
306.79 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-3-(cyclohexylamino)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C16H19ClN2O2/c17-11-6-8-13(9-7-11)19-15(20)10-14(16(19)21)18-12-4-2-1-3-5-12/h6-9,12,14,18H,1-5,10H2 |
InChI Key |
IDAXZPHDPCGCLT-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCC(CC1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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